BENGH@ Methodological & Application

Check Availability & Pricing

Preparing Genistein 8-C-Glucoside Stock
Solutions in DMSO: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Genistein 8-C-glucoside

Cat. No.: B1242707

For Researchers, Scientists, and Drug Development Professionals

Introduction

Genistein 8-C-glucoside (G8CGQG) is a natural isoflavone glucoside that has garnered
significant interest in biomedical research for its potential therapeutic properties. As a derivative
of genistein, G8CG is investigated for its role in various cellular processes, most notably the
induction of apoptosis in cancer cell lines. Accurate and consistent preparation of stock
solutions is paramount for obtaining reliable and reproducible experimental results. Dimethyl
sulfoxide (DMSO) is the most commonly used solvent for dissolving G8CG for in vitro studies
due to its high solubilizing capacity for this compound.

This document provides detailed application notes and protocols for the preparation, storage,
and use of Genistein 8-C-glucoside stock solutions in DMSO.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of Genistein 8-C-glucoside is presented in
the table below.
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Property Value Reference
Molecular Formula C21H20010 [1112]
Molecular Weight 432.38 g/mol [1][2]

CAS Number 66026-80-0 [1]
Appearance Solid [1]

o Soluble; concentrations of at
Solubility in DMSO ) [2]
least 10 mM are achievable.

-20°C for up to 3 years; 4°C for
Storage (Powder) up to 2 years [3]

-80°C for up to 1 year; -20°C
for up to 1 month. To avoid
) degradation from repeated
Storage (in DMSO) o [2][3]
freeze-thaw cycles, it is
recommended to store in

single-use aliquots.

While the maximum solubility of Genistein 8-C-glucoside in DMSO is not definitively reported
in the literature, stock solutions of at least 10 mM have been successfully prepared and used in
published research.[2] For its aglycone form, genistein, the solubility in DMSO is approximately
30 mg/mL.[4] It is advisable to start with a desired stock concentration, such as 10 mM, and
gently warm the solution or use a sonicator to aid dissolution if needed.[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Genistein 8-C-
Glucoside Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Genistein 8-C-glucoside
in DMSO.

Materials:

e Genistein 8-C-glucoside (solid powder)
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Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
Procedure:
o Calculate the required mass of Genistein 8-C-glucoside:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 432.38 g/mol = 0.43238 g
» Mass (mg) = 4.3238 mg
e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 4.32 mg of Genistein 8-C-glucoside powder into the tared tube.
e Dissolving the Compound:

o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Genistein 8-C-
glucoside powder.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) or brief sonication can be used to facilitate dissolution
if necessary.[2]

» Aliquoting and Storage:
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o Once fully dissolved, dispense the stock solution into smaller, single-use, sterile aliquots
(e.g., 20 pL or 50 pL) in microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[2][3] Avoid repeated freeze-thaw cycles.
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Step 1: Calculation Step 2: Weighing Step 3: Dissolution Step 4: Storage
Calculate Mass of GBCG Mass needed Weigh G8CG Powder Add DMSO Vs BEhe Homogeneous Solution Aliquot into Store at -20°C or -80°C
(e.g., for 10 mM) 9 Single-Use Tubes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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